![molecular formula C12H8Cl2O2S2 B2621923 3-[(2,4-Dichlorobenzyl)sulfanyl]-2-thiophenecarboxylic acid CAS No. 251097-45-7](/img/structure/B2621923.png)
3-[(2,4-Dichlorobenzyl)sulfanyl]-2-thiophenecarboxylic acid
Description
Molecular Structure Analysis
The molecular structure of a compound can be represented by its molecular formula and SMILES string. For the related compound “3-[(2,4-Dichlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine”, the molecular formula is C9H8Cl2N4S and the SMILES string is NC1=NC(SCC(C(Cl)=C2)=CC=C2Cl)=NN1 .Mechanism of Action
Target of Action
The primary target of 3-[(2,4-Dichlorobenzyl)sulfanyl]-2-thiophenecarboxylic acid is the cAMP-dependent protein kinase type II-beta regulatory subunit . This protein plays a crucial role in many cellular functions, including signal transduction pathways and cell cycle control .
Mode of Action
This compound: interacts with its target by binding to the protein tyrosine phosphatase domain found in several tyrosine-specific protein phosphatases . This interaction results in the modulation of the protein’s activity, affecting the phosphorylation state of tyrosine residues within the cell .
Biochemical Pathways
The action of This compound affects the protein tyrosine phosphorylation pathway . This pathway is essential for many cellular functions, including the regulation of enzyme activity, protein stability, and cellular localization . The compound’s interaction with its target can lead to changes in these functions, impacting the overall biochemical environment within the cell .
Result of Action
The molecular and cellular effects of This compound ’s action are related to its impact on protein tyrosine phosphorylation . By modulating this process, the compound can affect a variety of cellular functions, potentially leading to changes in cell growth, proliferation, differentiation, and transformation .
Biochemical Analysis
Biochemical Properties
These enzymes are key regulatory components in signal transduction pathways and cell cycle control .
Cellular Effects
Given its potential interaction with PTPases, it could influence cell function by modulating protein tyrosine phosphorylation, which can affect protein interactions, cellular localization, protein stability, and enzyme activity .
Molecular Mechanism
The molecular mechanism of 3-[(2,4-Dichlorobenzyl)sulfanyl]-2-thiophenecarboxylic acid involves its interaction with PTPases. The compound may bind to the active site of these enzymes, potentially inhibiting their activity . This could lead to changes in protein phosphorylation patterns, affecting various cellular processes .
Metabolic Pathways
Given its potential interaction with PTPases, it could be involved in pathways related to protein tyrosine phosphorylation .
Subcellular Localization
If it interacts with PTPases, it could be found in locations where these enzymes are present .
properties
IUPAC Name |
3-[(2,4-dichlorophenyl)methylsulfanyl]thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2O2S2/c13-8-2-1-7(9(14)5-8)6-18-10-3-4-17-11(10)12(15)16/h1-5H,6H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEBPCISMVICZCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CSC2=C(SC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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